6-Fluoro-2,3-dihydrobenzo[b]thiophene-2-carboxylic acid

• Molecular Formula: C9H7FO2S
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 6-fluoro-2,3-dihydro-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C9H7FO2S/c10-6-2-1-5-3-8(9(11)12)13-7(5)4-6/h1-2,4,8H,3H2,(H,11,12)
• InChI Key: FCUSXDOWQFXKRU-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=C1C=CC(=C2)F)C(=O)O

Description

6-Fluoro-2,3-dihydrobenzo[b]thiophene-2-carboxylic acid is a fluorinated derivative of benzo[b]thiophene. This compound is of interest due to its unique structural features, which include a fluorine atom and a carboxylic acid group attached to a dihydrobenzo[b]thiophene core. These features make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the direct fluorination of 2,3-dihydrobenzo[b]thiophene using a fluorinating agent such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under mild conditions . The carboxylic acid group can be introduced through a carboxylation reaction using carbon dioxide in the presence of a suitable base .

Industrial Production Methods

Industrial production of this compound may involve multi-step processes starting from readily available precursors. The process typically includes halogenation, cyclization, and carboxylation steps, followed by purification through recrystallization or chromatography to obtain the desired product in high purity .

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-2,3-dihydrobenzo[b]thiophene-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The fluorine atom can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-CPBA

Reduction: LiAlH4, NaBH4

Substitution: Amines, thiols

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Alcohols, aldehydes

Substitution: Amino or thiol derivatives

Scientific Research Applications

6-Fluoro-2,3-dihydrobenzo[b]thiophene-2-carboxylic acid has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: The compound is used in the development of new materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 6-Fluoro-2,3-dihydrobenzo[b]thiophene-2-carboxylic acid involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s binding affinity to enzymes and receptors, making it a potent inhibitor or activator of various biological pathways . The carboxylic acid group can form hydrogen bonds with amino acid residues in proteins, further stabilizing the compound-protein complex .

Comparison with Similar Compounds

Similar Compounds

2,3-Dihydrobenzo[b]thiophene: Lacks the fluorine atom and carboxylic acid group, making it less reactive and less potent in biological applications.

3-Fluoro-4,6-dihydrothieno[3,4-b]thiophene-2-carboxylic acid: Similar structure but with different substitution patterns, leading to variations in reactivity and biological activity.

3-Chloro-6-fluorobenzo[b]thiophene-2-carboxylic acid: Contains a chlorine atom instead of a hydrogen atom, which can alter its chemical and biological properties.

Uniqueness

6-Fluoro-2,3-dihydrobenzo[b]thiophene-2-carboxylic acid is unique due to the presence of both a fluorine atom and a carboxylic acid group, which confer distinct chemical reactivity and biological activity. These features make it a valuable compound for various applications in research and industry .